Cas no 1799420-90-8 (1,3-Difluoro-4-methoxy-2-(trifluoromethyl)benzene)

• Product Name: 1,3-Difluoro-4-methoxy-2-(trifluoromethyl)benzene
• CAS No: 1799420-90-8
• MF: C₈H₅F₅O
• MW: 212.116719961166
• MDL: MFCD27992081
• CID: 4674682
• Update Time: 2025-10-29

1,3-Difluoro-4-methoxy-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Difluoro-4-methoxy-2-(trifluoromethyl)benzene
• 2,4-DIFLUORO-3-TRIFLUOROMETHYLANISOLE
• TD1050

• MDL： MFCD27992081
• Inchi： 1S/C8H5F5O/c1-14-5-3-2-4(9)6(7(5)10)8(11,12)13/h2-3H,1H3
• InChI Key： SWXZIOYTPHIXSU-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C(F)(F)F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Topological Polar Surface Area: 9.2

Additional information on 1,3-Difluoro-4-methoxy-2-(trifluoromethyl)benzene

Comprehensive Guide to 1,3-Difluoro-4-methoxy-2-(trifluoromethyl)benzene (CAS No. 1799420-90-8): Properties, Applications, and Market Insights

1,3-Difluoro-4-methoxy-2-(trifluoromethyl)benzene (CAS No. 1799420-90-8) is a fluorinated aromatic compound with significant relevance in modern chemistry. Its unique structure, featuring difluoro, methoxy, and trifluoromethyl substituents, makes it a versatile intermediate in pharmaceuticals, agrochemicals, and advanced materials. This article delves into its properties, synthesis, applications, and emerging trends, addressing common queries like "What is 1,3-Difluoro-4-methoxy-2-(trifluoromethyl)benzene used for?" and "How to synthesize 1,3-Difluoro-4-methoxy-2-(trifluoromethyl)benzene?".

The molecular formula of 1,3-Difluoro-4-methoxy-2-(trifluoromethyl)benzene is C₉H₅F₅O, with a molecular weight of 224.13 g/mol. Its fluorine-rich structure enhances lipophilicity and metabolic stability, traits highly sought after in drug discovery. Researchers often search for "fluorinated benzene derivatives in medicinal chemistry" or "trifluoromethylbenzene applications," highlighting its role in designing bioactive molecules. The compound's electron-withdrawing groups also make it valuable in materials science, particularly in OLEDs and liquid crystals.

Synthesis of 1,3-Difluoro-4-methoxy-2-(trifluoromethyl)benzene typically involves halogenation and etherification steps, with yields optimized via palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. Recent publications on "green synthesis of fluorinated aromatics" reflect growing interest in sustainable methods. The compound's high purity (>98%) is critical for pharmaceutical applications, where impurities can affect drug efficacy.

In agrochemicals, 1,3-Difluoro-4-methoxy-2-(trifluoromethyl)benzene serves as a building block for herbicides and fungicides. Its weather resistance and low toxicity align with the demand for environmentally friendly crop protection agents, a trending topic in "sustainable agriculture chemicals." Market analysts note rising demand in Asia-Pacific, driven by pharmaceutical R&D and electronics industries.

Safety data shows 1,3-Difluoro-4-methoxy-2-(trifluoromethyl)benzene requires standard organic compound handling (gloves, ventilation). It's non-flammable but may decompose at high temperatures, a detail often queried as "thermal stability of fluorinated benzenes." Storage recommendations (-20°C, inert atmosphere) are crucial for lab-scale users.

Future prospects include its potential in PET radiopharmaceuticals (explored in recent "fluorine-18 labeling" studies) and flexible electronics. With global fluorochemical markets projected to grow at 5.2% CAGR (2023-2030), this compound's niche applications in high-performance polymers and catalysis warrant attention from researchers and investors alike.